4,5-Bis[(3,5-di-tert-butylphenyl)ethynyl]-2-methoxyphenol

• CAS No.: 269086-10-4
• Molecular Formula: C39H48O2
• Molecular Weight: 548.8 g/mol
• IUPAC Name: 4,5-bis[2-(3,5-ditert-butylphenyl)ethynyl]-2-methoxyphenol
• InChI: InChI=1S/C39H48O2/c1-36(2,3)30-18-26(19-31(24-30)37(4,5)6)14-16-28-22-34(40)35(41-13)23-29(28)17-15-27-20-32(38(7,8)9)25-33(21-27)39(10,11)12/h18-25,40H,1-13H3
• InChI Key: IFQLQWCHSHBWCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)C#CC2=CC(=C(C=C2C#CC3=CC(=CC(=C3)C(C)(C)C)C(C)(C)C)OC)O)C(C)(C)C

Description

4,5-Bis[(3,5-di-tert-butylphenyl)ethynyl]-2-methoxyphenol is an organic compound known for its unique structural features and potential applications in various fields. This compound is characterized by the presence of two ethynyl groups attached to 3,5-di-tert-butylphenyl rings, along with a methoxy group and a phenol moiety. The compound’s structure imparts significant steric hindrance and electronic effects, making it an interesting subject for research in organic chemistry and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5-Bis[(3,5-di-tert-butylphenyl)ethynyl]-2-methoxyphenol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 3,5-di-tert-butylphenylacetylene and 2-methoxyphenol.

Sonogashira Coupling Reaction: The key step involves a Sonogashira coupling reaction, where 3,5-di-tert-butylphenylacetylene is coupled with 2-methoxyphenol in the presence of a palladium catalyst, copper iodide, and a base such as triethylamine. The reaction is typically carried out under an inert atmosphere at elevated temperatures.

Purification: The crude product is purified using column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

While the industrial production methods for this specific compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, using larger reactors, and employing continuous flow techniques to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

4,5-Bis[(3,5-di-tert-butylphenyl)ethynyl]-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenol moiety can be oxidized to form quinone derivatives.

Reduction: The ethynyl groups can be reduced to form alkenyl or alkyl derivatives.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogenation using palladium on carbon or lithium aluminum hydride can be employed.

Substitution: Reagents such as sodium hydride and alkyl halides are used for nucleophilic substitution reactions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Alkenyl or alkyl derivatives.

Substitution: Various substituted phenol derivatives.

Scientific Research Applications

4,5-Bis[(3,5-di-tert-butylphenyl)ethynyl]-2-methoxyphenol has several scientific research applications:

Material Science: The compound’s unique structure makes it a potential candidate for the development of organic semiconductors and light-emitting materials.

Antioxidants: The phenol moiety imparts antioxidant properties, making it useful in the stabilization of polymers and other materials.

Catalysis: The compound can be used as a ligand in transition metal catalysis, particularly in cross-coupling reactions.

Biological Studies: Its antioxidant properties also make it a subject of interest in biological studies related to oxidative stress and cellular protection.

Mechanism of Action

The mechanism of action of 4,5-Bis[(3,5-di-tert-butylphenyl)ethynyl]-2-methoxyphenol primarily involves its antioxidant properties. The phenol moiety can donate hydrogen atoms to neutralize free radicals, thereby preventing oxidative damage. The compound’s bulky tert-butyl groups provide steric protection, enhancing its stability and effectiveness as an antioxidant.

Comparison with Similar Compounds

Similar Compounds

Bis(3,5-di-tert-butyl-4-methoxyphenyl)phosphine: Similar in structure but contains a phosphine group instead of a phenol moiety.

3,5-Di-tert-butyl-4-hydroxybenzaldehyde: Contains a formyl group instead of ethynyl groups.

4,4′-Di-tert-butylbiphenyl: Lacks the ethynyl and methoxy groups but has similar steric hindrance due to tert-butyl groups.

Uniqueness

4,5-Bis[(3,5-di-tert-butylphenyl)ethynyl]-2-methoxyphenol is unique due to the combination of ethynyl groups, methoxy group, and phenol moiety, which imparts distinct electronic and steric properties. This makes it particularly useful in applications requiring high stability and antioxidant activity.